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Compound of Interest

Compound Name: Cyclohexylmethylboronic Acid

CAS No.: 27762-64-7

Cat. No.: B1589299

Get Quote

Introduction: Escaping Flatland
Cyclohexylmethylboronic acid (CHMBA, CAS: 1464-72-8) represents a critical tool in the

modern medicinal chemist's arsenal for increasing Fraction of sp3 Carbon (

) saturation. While phenyl groups are ubiquitous in drug discovery, they contribute to "flat,"
solubility-poor molecular architectures. The cyclohexylmethyl motif acts as a bioisostere of the
benzyl group, offering similar steric bulk and lipophilicity but with a three-dimensional, aliphatic
character that often improves metabolic stability and solubility profiles.

This guide details the strategic deployment of CHMBA in constructing complex molecular

architectures, moving beyond simple couplings to address the specific challenges of

-

bond formation.
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Property Specification

IUPAC Name Cyclohexylmethylboronic acid

CAS Number 1464-72-8

Formula

MW 142.00 g/mol

Appearance White to off-white solid

Solubility
Soluble in MeOH, DMSO, THF; sparingly

soluble in pure water.

Storage 2-8°C, under inert atmosphere (hygroscopic).

Strategic Application 1: The - Suzuki-Miyaura
Challenge
The Problem: Alkyl boronic acids like CHMBA are notoriously difficult substrates for standard

Suzuki couplings. Unlike aryl boronates, they suffer from:

Slow Transmetallation: The alkyl-boron bond is less polarized and sterically hindered.

-Hydride Elimination: Once transmetallated, the resulting alkyl-palladium species can rapidly
eliminate to form methylenecyclohexane.

Protodeboronation: In the presence of bases and water, the C-B bond can cleave

prematurely.

The Solution: Use of Micellar Catalysis or Bulky, Electron-Rich Phosphines (Buchwald

Ligands). We recommend the Micellar approach for its ability to protect the hydrophobic alkyl

boronate within the surfactant core, enhancing reaction rates and suppressing side reactions.

Protocol A: Micellar - Cross-Coupling
Based on Lipshutz Surfactant Technology

Reagents:
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Substrate: Aryl Bromide/Chloride (1.0 equiv)

Reagent: Cyclohexylmethylboronic acid (1.2 - 1.5 equiv)

Catalyst:

(2 mol%)

Surfactant: 2 wt % TPGS-750-M in water

Base:

(3.0 equiv)

Step-by-Step Procedure:

Preparation: Degas the 2 wt % TPGS-750-M aqueous solution with argon for 15 minutes.

Charging: In a reaction vial equipped with a stir bar, add the Aryl Halide (0.5 mmol) and

CHMBA (0.75 mmol).

Catalyst Addition: Add

(6.5 mg, 0.01 mmol).

Solvent/Base: Add the surfactant solution (1.0 mL) followed by triethylamine (210 µL).

Reaction: Cap the vial vigorously and stir at room temperature (or mild heat, 45°C) for 4–12

hours. The reaction mixture should look like a milky emulsion.

Workup: Extract the reaction mixture with EtOAc (

mL). The surfactant remains in the aqueous phase. Dry organics over

and concentrate.

Why this works: The lipophilic CHMBA and aryl halide migrate into the micelle's hydrophobic

interior. This effectively increases the local concentration of reactants (increasing rate) while

the water/surfactant interface stabilizes the catalytic intermediates, preventing
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-hydride elimination.

Strategic Application 2: Radical Functionalization
(Minisci-Type)
The Context: Direct alkylation of N-heterocycles (pyridines, quinolines) is a high-value

transformation in drug discovery. CHMBA serves as an excellent radical precursor.

The Solution: A metal-free, oxidative decarboxylation is often cited, but for boronic acids, Silver-

Catalyzed Radical Generation is the most robust method for late-stage functionalization.

Protocol B: Ag-Catalyzed Minisci Alkylation
Reagents:

Substrate: N-Heterocycle (e.g., Quinoline) (1.0 equiv)

Reagent: CHMBA (2.0 equiv)

Catalyst:

(0.2 equiv)

Oxidant:

(3.0 equiv)

Additive: TFA (1.0 equiv) - Critical for activating the heterocycle.

Solvent: DCM/Water (1:1 biphasic system)

Step-by-Step Procedure:

Dissolution: Dissolve the heterocycle (0.5 mmol) in DCM (2 mL) and Water (2 mL).

Activation: Add TFA (0.5 mmol). This protonates the heterocycle, making it more electrophilic

and receptive to nucleophilic radical attack.

Reagent Addition: Add CHMBA (1.0 mmol) and
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(0.1 mmol).

Initiation: Add

(1.5 mmol) in one portion.

Reaction: Stir vigorously at 40°C for 12 hours.

Quench: Basify with saturated

solution, extract with DCM, and purify via column chromatography.

Decision Logic & Mechanism
The following diagram illustrates the decision matrix for deploying CHMBA based on the target

substrate, ensuring the correct pathway is chosen to avoid common pitfalls like

protodeboronation.

Input: Cyclohexylmethylboronic Acid Target Substrate?

Aryl Halide (Cl/Br/I)

Electron-Deficient Heterocycle
(Pyridine/Quinoline)

Phenol/Amine

Suzuki-Miyaura Coupling
(Protocol A)

Minisci Radical Alkylation
(Protocol B)

Chan-Lam Coupling
(Cu-Catalyzed)

CRITICAL: Use Pd(dtbpf)
or RuPhos to prevent

beta-hydride elimination

CRITICAL: Requires Acid (TFA)
to activate heterocycle

Click to download full resolution via product page

Figure 1: Strategic Decision Tree for CHMBA Functionalization. Note the specific requirement

for specialized ligands in Suzuki couplings to counteract

-hydride elimination.

Troubleshooting & Optimization (Self-Validating
Systems)
To ensure scientific integrity, every experiment should include internal checks.
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The "Molander Shift" (If Protocol A Fails)
If the free boronic acid (CHMBA) yields poor results due to instability or protodeboronation,

convert it to the Potassium Trifluoroborate salt.

Why: The trifluoroborate is air-stable and releases the active boronic acid slowly in situ,

preventing catalyst poisoning and side reactions.

Validation: Check

NMR. CHMBA appears around

30-32 ppm (broad). The Trifluoroborate salt appears as a sharp quartet around

2-4 ppm.

Monitoring Protodeboronation
Run a control LCMS trace of the reaction mixture at t=1h.

Observation: If you see a mass corresponding to Methylenecyclohexane or

Methylcyclohexane, your catalytic cycle is too slow.

Correction: Increase catalyst loading or switch to a more active precatalyst (e.g., Pd-

PEPPSI-IPr) to outcompete the decomposition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1589299?utm_src=pdf-custom-synthesis#bc-rfq
https://www.organic-chemistry.org/abstracts/lit6/337.shtm
https://www.organic-chemistry.org/abstracts/lit6/337.shtm
https://www.benchchem.com/product/b1589299/docs#application-note-cyclohexylmethylboronic-acid-chmba-in-complex-molecule-synthesis
https://www.benchchem.com/product/b1589299/docs#application-note-cyclohexylmethylboronic-acid-chmba-in-complex-molecule-synthesis
https://www.benchchem.com/product/b1589299/docs#application-note-cyclohexylmethylboronic-acid-chmba-in-complex-molecule-synthesis
https://www.benchchem.com/product/b1589299/docs#application-note-cyclohexylmethylboronic-acid-chmba-in-complex-molecule-synthesis
https://www.benchchem.com/product/b1589299?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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